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Compound of Interest

Ethylene Terephthalate Cyclic
Dimer-d8

Cat. No.: B1458485

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the commercial availability of Ethylene Terephthalate Cyclic
Dimer-d8, a crucial internal standard for the quantitative analysis of its non-deuterated
counterpart in various research and quality control settings. This document provides a
summary of its properties, suppliers, and a generalized experimental protocol for its application
in analytical methodologies.

Introduction

Ethylene Terephthalate Cyclic Dimer is a known impurity and a non-intentionally added
substance (NIAS) that can migrate from polyethylene terephthalate (PET) food contact
materials into consumables. Accurate quantification of this migrant is essential for regulatory
compliance and consumer safety. Ethylene Terephthalate Cyclic Dimer-d8 serves as an
ideal internal standard for mass spectrometry-based analytical methods due to its chemical
similarity to the analyte, allowing for correction of matrix effects and variations in sample
preparation and instrument response.

Commercial Availability and Specifications
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Ethylene Terephthalate Cyclic Dimer-d8 is available from specialized chemical suppliers.
The primary identified supplier is LGC Standards, through their Toronto Research Chemicals
(TRC) brand.

Table 1: Supplier and Product Information

Unlabeled CAS

Supplier Product Name Product Code
Number
Ethylene
LGC Standards (TRC)  Terephthalate Cyclic TRC-E918172 24388-68-9[1]
Dimer-d8

Table 2: Technical and Physical Data

Parameter Value Source
Chemical Formula C20HsDsOs Inferred
Molecular Weight ~392.4 g/mol Inferred
Purity (unlabeled) >95% (HPLC) [1]
Product Format Neat Solid [1]
Available Pack Sizes 0.5 mg, 2.5 mg, 5 mg [2]
Storage Temperature -20°C [1]

Not publicly available.
Isotopic Purity Provided on Certificate of

Analysis upon purchase.

Note: The CAS number for the deuterated compound and its exact isotopic enrichment are not
publicly available and are typically provided on the lot-specific Certificate of Analysis (CoA)
from the supplier.[2]
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Experimental Protocol: Quantification of Ethylene
Terephthalate Cyclic Dimer in a Sample Matrix

The following is a generalized protocol for the quantification of Ethylene Terephthalate Cyclic
Dimer in a food simulant or sample extract using a deuterated internal standard with LC-
MS/MS. This protocol is based on established methods for the analysis of PET oligomers.[3][4]

3.1. Materials and Reagents

Ethylene Terephthalate Cyclic Dimer (analytical standard)

Ethylene Terephthalate Cyclic Dimer-d8 (internal standard)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic Acid (or other suitable modifier)

Sample Vials
3.2. Preparation of Standards and Internal Standard Solution

» Prepare a stock solution of Ethylene Terephthalate Cyclic Dimer in a suitable solvent (e.g.,
Acetonitrile).

» Prepare a stock solution of Ethylene Terephthalate Cyclic Dimer-d8 in the same solvent.

o From the stock solutions, prepare a series of calibration standards containing a fixed
concentration of the internal standard (Ethylene Terephthalate Cyclic Dimer-d8) and
varying concentrations of the analyte (Ethylene Terephthalate Cyclic Dimer).

3.3. Sample Preparation

o Extract the sample matrix using an appropriate solvent and method (e.g., solid-phase
extraction, liquid-liquid extraction).

o Evaporate the solvent and reconstitute the residue in a known volume of the mobile phase.
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» Spike the extracted sample with a known amount of the Ethylene Terephthalate Cyclic
Dimer-d8 internal standard solution.

3.4. LC-MS/MS Analysis
e Liquid Chromatography (LC):
o Column: C18 reverse-phase column (e.g., Waters BEH C18)[4]

o Mobile Phase: Gradient elution with Acetonitrile and Water (with a suitable modifier like

formic acid).
o Injection Volume: 5-10 pL
e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), positive or negative mode.

o Analysis Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-
product ion transitions for both the analyte and the internal standard.

3.5. Data Analysis

o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration for the calibration standards.

o Calculate the same peak area ratio for the samples.

o Determine the concentration of Ethylene Terephthalate Cyclic Dimer in the samples by
interpolating from the calibration curve.

Visualizations

The following diagrams illustrate the logical workflow for the quantification of Ethylene
Terephthalate Cyclic Dimer using its deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Application of Ethylene
Terephthalate Cyclic Dimer-d8: A Technical Overview]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1458485#commercial-availability-of-
ethylene-terephthalate-cyclic-dimer-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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